Cas no 392713-23-4 (1-cyclohexyl-3-(9H-fluoren-2-yl)urea)

• Product Name: 1-cyclohexyl-3-(9H-fluoren-2-yl)urea
• CAS No: 392713-23-4
• MF: C₂₀H₂₂N₂O
• MW: 306.401484966278
• CID: 5416884
• Update Time: 2025-11-01

1-cyclohexyl-3-(9H-fluoren-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(9H-fluoren-2-yl)urea

• Inchi： 1S/C20H22N2O/c23-20(21-16-7-2-1-3-8-16)22-17-10-11-19-15(13-17)12-14-6-4-5-9-18(14)19/h4-6,9-11,13,16H,1-3,7-8,12H2,(H2,21,22,23)
• InChI Key： QCMHLHFRGBGSMB-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1C=CC2C3=C(CC=2C=1)C=CC=C3)=O

Additional information on 1-cyclohexyl-3-(9H-fluoren-2-yl)urea

Professional Introduction to Compound with CAS No. 392713-23-4 and Product Name: 1-cyclohexyl-3-(9H-fluoren-2-yl)urea

1-cyclohexyl-3-(9H-fluoren-2-yl)urea, identified by the CAS number 392713-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a cyclohexyl group linked to a fluorene moiety through an urea bridge, imparts unique physicochemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The fluorene component, a polycyclic aromatic hydrocarbon with a rigid planar structure, is known for its excellent electronic properties and stability. In contrast, the cyclohexyl substituent introduces conformational flexibility, which can be exploited to modulate binding interactions with biological targets. This combination of structural features has positioned 1-cyclohexyl-3-(9H-fluoren-2-yl)urea as a promising candidate for further exploration in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such urea derivatives with high precision. Studies have suggested that the urea moiety can engage in hydrogen bonding interactions with polar residues in protein active sites, while the fluorene ring can interact through π-stacking or hydrophobic effects. These insights have guided the optimization of 1-cyclohexyl-3-(9H-fluoren-2-yl)urea derivatives to enhance their pharmacological efficacy.

In particular, research has highlighted the potential of this compound as an inhibitor of enzymes involved in inflammatory pathways. For instance, preliminary studies have demonstrated that derivatives of 1-cyclohexyl-3-(9H-fluoren-2-yl)urea can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. By inhibiting COX enzymes, these compounds may offer therapeutic benefits in conditions such as arthritis and inflammatory bowel disease. Additionally, the structural similarity of this scaffold to known kinase inhibitors has prompted investigations into its potential role in oncology research.

The synthesis of 1-cyclohexyl-3-(9H-fluoren-2-yl)urea involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the fluorene moiety typically involves nucleophilic substitution or condensation reactions, while the attachment of the cyclohexyl group may be achieved through alkylation or other coupling strategies. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have streamlined these processes, making it more feasible to produce complex derivatives on a larger scale.

From a pharmacokinetic perspective, the physicochemical properties of 1-cyclohexyl-3-(9H-fluoren-2-yl)urea, including its solubility and metabolic stability, are critical factors that influence its bioavailability and therapeutic window. Computational simulations have been instrumental in predicting these properties before experimental validation, thereby accelerating the drug discovery pipeline. Furthermore, structural modifications aimed at improving solubility or reducing toxicity have been explored to enhance the overall pharmacological profile of this compound.

The growing interest in hybrid molecules like 1-cyclohexyl-3-(9H-fluoren-2-yl)urea underscores the trend toward rational drug design based on structural scaffolds that combine multiple functional groups with complementary biological activities. Such hybrid compounds often exhibit enhanced binding affinity and selectivity compared to single-target inhibitors. The integration of machine learning algorithms into virtual screening processes has further facilitated the identification of novel analogs with improved properties.

In conclusion, 1-cyclohexyl-3-(9H-fluoren-2-yl)urea (CAS No. 392713-23-4) represents a compelling example of how structural engineering can lead to innovative pharmaceutical candidates. Its unique combination of a rigid fluorene core and a flexible cyclohexyl substituent makes it a versatile scaffold for exploring new therapeutic modalities. As research continues to uncover its potential applications in drug development, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.